An In-Depth Technical Guide to the Mechanism of Action of (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin in SGLT2 Inhibition
An In-Depth Technical Guide to the Mechanism of Action of (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin in SGLT2 Inhibition
For the attention of Researchers, Scientists, and Drug Development Professionals.
Abstract
Dapagliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), has emerged as a cornerstone in the management of type 2 diabetes mellitus, with expanding roles in heart failure and chronic kidney disease. Its therapeutic efficacy is intrinsically linked to its chemical structure and its interaction with the SGLT2 transporter in the renal proximal tubule. This technical guide provides a comprehensive analysis of the mechanism of action of Dapagliflozin and its primary hydroxylated metabolite, (2S,3R,4R,5S,6R)-2-(4-Chloro-3-((4-ethoxyphenyl)(hydroxy)methyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol, in the context of SGLT2 inhibition. We will delve into the structural biology of the SGLT2 transporter, the molecular interactions governing inhibitor binding, and the established experimental methodologies for characterizing these interactions. A critical examination of the pharmacological activity of the aforementioned hydroxylated metabolite will be presented, clarifying its role in the overall therapeutic effect of Dapagliflozin.
The SGLT2 Transporter: A Key Player in Glucose Homeostasis
The sodium-glucose cotransporter 2 (SGLT2) is a high-capacity, low-affinity transporter predominantly expressed in the S1 segment of the renal proximal tubule.[1][2] It is responsible for the reabsorption of approximately 90% of the glucose filtered by the glomerulus.[1] This process is driven by the sodium gradient maintained by the Na+/K+-ATPase pump on the basolateral membrane.[2]
The transport cycle of SGLT2 follows an alternating access mechanism, as illustrated below:
Caption: The alternating access mechanism of the SGLT2 transporter.
Dapagliflozin: A Selective C-Aryl Glucoside Inhibitor
Dapagliflozin is a C-glycosyl compound, a structural feature that confers resistance to gastrointestinal degradation by β-glucosidases, allowing for oral administration.[3] Its chemical structure is (2S,3R,4R,5S,6R)-2-[4-chloro-3-(4-ethoxybenzyl)phenyl]-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol.[4]
Mechanism of SGLT2 Inhibition by Dapagliflozin
Cryo-electron microscopy studies have revealed that Dapagliflozin binds to the outward-facing conformation of the SGLT2 transporter.[5] This binding occurs within a central hydrophobic cavity, effectively blocking the entry of glucose and preventing the conformational change required for glucose translocation into the cell.[5] The binding of Dapagliflozin is competitive with glucose and locks the transporter in an inhibited state.
The key interactions between Dapagliflozin and the SGLT2 binding pocket involve:
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The Glucose Moiety: The glucose-like portion of Dapagliflozin occupies the sugar-binding site, forming hydrogen bonds with key amino acid residues.
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The Aglycone Moiety: The 4-chloro-3-(4-ethoxybenzyl)phenyl group extends into an external vestibule, establishing hydrophobic and aromatic interactions that contribute to the high affinity and selectivity of the inhibitor.
Caption: Schematic of Dapagliflozin binding to the SGLT2 transporter.
Metabolism of Dapagliflozin and the Role of (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin
Dapagliflozin undergoes extensive metabolism in humans, primarily through glucuronidation mediated by UGT1A9 to form inactive metabolites.[6] A minor metabolic pathway involves oxidation.[6] One of the identified oxidative metabolites is the benzylic hydroxy dapagliflozin, with the chemical name (2S,3R,4R,5S,6R)-2-(4-Chloro-3-((4-ethoxyphenyl)(hydroxy)methyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol.[5]
Note on Stereochemistry: The initial topic specified a (4S,5R) configuration for the glucose moiety of the hydroxylated metabolite. However, the synthesized and characterized benzylic hydroxy metabolite of Dapagliflozin possesses a (4R,5S) configuration, consistent with the parent molecule. This guide will focus on the characterized metabolite.
SGLT2 Inhibitory Activity of (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin
The introduction of a hydroxyl group at the benzylic position of the aglycone moiety likely alters the electronic and steric properties of the molecule, potentially disrupting the precise hydrophobic interactions within the external vestibule of the SGLT2 binding pocket that are crucial for high-affinity binding. This leads to a significant reduction in inhibitory potency compared to the parent compound, Dapagliflozin.
Table 1: Comparative SGLT2 Inhibitory Activity
| Compound | SGLT2 IC50 (nM) | SGLT1 IC50 (nM) | Selectivity (SGLT1/SGLT2) |
| Dapagliflozin | ~1.1 - 1.6 | ~1400 | >1200 |
| (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin | Not reported; Considered pharmacologically inactive | Not reported | Not applicable |
Data for Dapagliflozin compiled from multiple sources.[7][8]
Experimental Protocols for Characterizing SGLT2 Inhibition
The determination of the inhibitory potency of compounds like Dapagliflozin and its metabolites relies on robust in vitro assays. Below are detailed protocols for two commonly employed methods.
Radiolabeled Glucose Uptake Assay
This assay directly measures the transport of a radiolabeled glucose analog into cells overexpressing the human SGLT2 transporter.
Experimental Workflow:
Caption: Workflow for the radiolabeled glucose uptake assay.
Step-by-Step Methodology:
-
Cell Culture:
-
Maintain HEK293 cells stably expressing human SGLT2 (HEK293-hSGLT2) in an appropriate growth medium supplemented with a selection agent (e.g., G418).
-
Seed cells into 96-well plates at a density that ensures a confluent monolayer on the day of the assay.
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Incubate at 37°C in a humidified atmosphere with 5% CO2 for 24-48 hours.
-
-
Assay Procedure:
-
On the day of the assay, aspirate the growth medium and wash the cells twice with a pre-warmed sodium-free buffer (e.g., containing choline chloride instead of NaCl).
-
Prepare serial dilutions of the test compound (e.g., (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin) and a positive control (Dapagliflozin) in a sodium-containing assay buffer.
-
Pre-incubate the cells with the test compounds or vehicle control for 15-30 minutes at 37°C.
-
Initiate glucose uptake by adding the radiolabeled substrate, such as [14C]α-methyl-D-glucopyranoside ([14C]AMG), to each well.
-
Incubate for a defined period (e.g., 60-120 minutes) at 37°C.
-
Terminate the uptake by rapidly aspirating the assay buffer and washing the cells three times with an ice-cold sodium-free buffer.
-
Lyse the cells and transfer the lysate to scintillation vials.
-
Measure the amount of radioactivity using a liquid scintillation counter.
-
-
Data Analysis:
-
Determine the SGLT2-specific uptake by subtracting the uptake in the presence of a high concentration of a non-selective SGLT inhibitor (e.g., phlorizin) or in sodium-free buffer.
-
Calculate the percentage inhibition for each concentration of the test compound relative to the vehicle control.
-
Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.
-
Fluorescent Glucose Analog Uptake Assay
This non-radioactive alternative utilizes a fluorescently labeled glucose analog to quantify glucose uptake.
Experimental Workflow:
Caption: Workflow for the fluorescent glucose analog uptake assay.
Step-by-Step Methodology:
-
Cell Culture:
-
Use either a cell line endogenously expressing SGLT2 (e.g., human kidney 2 [HK-2] cells) or a stably transfected cell line (e.g., HEK293-hSGLT2).[9]
-
Seed cells in black, clear-bottom 96-well plates to minimize background fluorescence.
-
Culture as described for the radiolabeled assay.
-
-
Assay Procedure:
-
Wash the cells twice with a pre-warmed sodium-free buffer.
-
Pre-incubate the cells with test compounds in either sodium-containing buffer (to measure total uptake) or sodium-free buffer (to measure non-SGLT-mediated uptake) for 15-30 minutes at 37°C.
-
Add the fluorescent glucose analog, 2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose (2-NBDG), to a final concentration of 100-200 µM.[10]
-
Incubate for 30-60 minutes at 37°C.
-
Terminate the uptake by aspirating the medium and washing the cells three times with ice-cold sodium-free buffer.
-
Add a suitable buffer (e.g., PBS) to the wells.
-
Measure the intracellular fluorescence using a microplate reader (excitation ~485 nm, emission ~535 nm).
-
-
Data Analysis:
-
Calculate the SGLT2-mediated glucose uptake by subtracting the fluorescence in the sodium-free buffer from the fluorescence in the sodium-containing buffer.
-
Determine the percentage inhibition of SGLT2-mediated uptake for each test compound concentration.
-
Calculate the IC50 value as described previously.
-
Conclusion
Dapagliflozin exerts its potent and selective SGLT2 inhibitory effect by binding to the outward-facing conformation of the transporter, thereby blocking renal glucose reabsorption. Its primary hydroxylated metabolite, (2S,3R,4R,5S,6R)-5-Hydroxy Dapagliflozin, is considered pharmacologically inactive and does not contribute to the therapeutic efficacy of the parent drug. The elucidation of the SGLT2 structure and the development of robust in vitro assays have been instrumental in understanding the mechanism of action of this important class of therapeutic agents and in guiding the development of new inhibitors. This in-depth technical guide provides a foundational understanding for researchers and drug development professionals working in the field of metabolic diseases.
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